Cas no 230615-70-0 (N-trifluoroacetyl Varenicline)

• Product Name: N-trifluoroacetyl Varenicline
• CAS No: 230615-70-0
• MF: C₁₅H₁₂F₃N₃O
• MW: 307.270493507385
• MDL: MFCD23701601
• CID: 67121
• PubChem ID: 11483621
• Update Time: 2025-04-18

N-trifluoroacetyl Varenicline Chemical and Physical Properties

Names and Identifiers

• 1-(9,10-Dihydro-6H-6,10-methanoazepino[4,5-g]quinoxalin-8(7H)-yl)-2,2,2-trifluoroethanone
• 1-(9,10-Dihydro-6H-6,10-methanoazepino[4,5-g]-quinoxalin-8(7H)-yl)-2,2,2-trifluoroethanone
• 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine, 7,8,9,10-tetrahydro-8-(trifluoroacetyl)-
• 7,8,9,10-Tetrahydro-8-(trifluoroacetyl)-6,10-methano-6H-pyrazino[2,3-h][3]benzazepine
• 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine,7,8,9,10-tetrahydro-8-(trifluoroacetyl)
• BCP20082
• 1495AB
• AX8
• 230615-70-0
• 10-Methano-6H-pyrazino[2,3-h][3]benzazepine, 7,8,9,10-tetrahydro-8-(trifluoroacetyl)-
• MFCD11042284
• W-201966
• XDLHBWIAJAKYKF-UHFFFAOYSA-N
• C12071
• AC-9009
• A912723
• CS-B0007
• 7,8,9,10-Tetrahydro-8-(trifluoroacetyl)-6,10-methano-6H-pyrazino[2,3-h][3]benzazepine (N-(Trifluoroacetyl)varenicline)
• 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine, 7,8,9,10-tetrahydro-8-(trifluoroacetyl)- (9CI)
• AKOS016009787
• SCHEMBL224375
• CS-14090
• N-trifluoroacetyl Varenicline
• AMY19640
• 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine,7,8,9,10-tetrahydro-8-(trifluoroacetyl)-
• DTXSID40467395
• NS00134158
• 2,2,2-trifluoro-1-(5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaen-14-yl)ethanone
• MFCD23701601
• 2,2,2-TRIFLUORO-1-{5,8,14-TRIAZATETRACYCLO[10.3.1.0(2),(1)(1).0?,?]HEXADECA-2,4,6,8,10-PENTAEN-14-YL}ETHANONE

• MDL： MFCD23701601
• Inchi： 1S/C15H12F3N3O/c16-15(17,18)14(22)21-6-8-3-9(7-21)11-5-13-12(4-10(8)11)19-1-2-20-13/h1-2,4-5,8-9H,3,6-7H2
• InChI Key： XDLHBWIAJAKYKF-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C3C=C4C(=CC=3C(C1)C2)N=CC=N4)=O)(F)F

Computed Properties

• Exact Mass: 307.09300
• Monoisotopic Mass: 307.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 46.1

Experimental Properties

• Density: 1.449
• Melting Point: 164-166 ºC
• Boiling Point: 491.9°C at 760 mmHg
• PSA: 46.09000
• LogP: 2.54310

N-trifluoroacetyl Varenicline Security Information

• Storage Condition：Sealed in dry,2-8°C